methyl N-cyano-4-phenyltetrahydro-1(2H)-pyrazinecarbimidothioate

• IUPAC Name: methyl N-cyano-4-phenylpiperazine-1-carboximidothioate
• InChI: InChI=1S/C13H16N4S/c1-18-13(15-11-14)17-9-7-16(8-10-17)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key: XPSXOJWALOITLV-UHFFFAOYSA-N
• Canonical SMILES: CSC(=NC#N)N1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C13H16N4S
• Molecular Weight: 260.36 g/mol

Description

Methyl N-cyano-4-phenyltetrahydro-1(2H)-pyrazinecarbimidothioate, commonly known as MPTP, is a chemical compound that has been widely used in scientific research. MPTP is a potent inhibitor of mitochondrial respiration, and its use has been instrumental in understanding the mechanisms of Parkinson's disease.

Scientific Research Applications

Synthesis and Transformation into Heterocyclic Systems

Research has focused on the synthesis and transformations of compounds like methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate, serving as versatile reagents for the preparation of polyfunctional heterocyclic systems. These systems include pyrroles, pyrimidines, pyridazines, pyrazoles, and isoxazoles, highlighting the compound's utility in generating a diverse array of heterocyclic compounds useful in various chemical syntheses and potential applications in drug design and materials science (Pizzioli et al., 1998).

Electronic Material Synthesis

The synthesis of methyl N-(4-methoxyphenylmethyl)-N′-cyanocarbamimidothioate and its analogs has been explored for their use as potential organic molecular electronic materials. The detailed study of their crystal structures supports their application in the field of organic electronics, showcasing the structural basis for their electronic properties and potential utility in devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) (Lu, 2011).

Antimicrobial Applications

Several studies have synthesized novel heterocyclic compounds, including pyrazolo[3,4-d]pyrimidin derivatives, showcasing significant antimicrobial activity. These findings highlight the potential of methyl N-cyano-4-phenyltetrahydro-1(2H)-pyrazinecarbimidothioate related compounds in developing new antibacterial and antifungal agents, which could address the growing concern over antibiotic resistance (Khobragade et al., 2010).

Catalytic and Green Chemistry

Research also extends to the development of green chemistry protocols, utilizing related compounds for the synthesis of diverse heterocyclic systems like pyrano[2,3-c]pyrazoles and pyrazolo[1,5-a]pyrimidines. These studies emphasize the importance of environmentally friendly and efficient synthesis methods, contributing to sustainable chemical practices and the discovery of new catalytic systems (Al-Matar et al., 2010).